Cas no 921124-61-0 (N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3,4-dimethoxybenzene-1-sulfonamide)

• Product Name: N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3,4-dimethoxybenzene-1-sulfonamide
• CAS No: 921124-61-0
• MF: C₁₆H₁₆FN₅O₄S
• MW: 393.392745018005
• CID: 6536137
• Update Time: 2025-08-01

N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3,4-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3,4-dimethoxybenzene-1-sulfonamide
• N-[[1-(3-fluorophenyl)tetrazol-5-yl]methyl]-3,4-dimethoxybenzenesulfonamide

• Inchi： 1S/C16H16FN5O4S/c1-25-14-7-6-13(9-15(14)26-2)27(23,24)18-10-16-19-20-21-22(16)12-5-3-4-11(17)8-12/h3-9,18H,10H2,1-2H3
• InChI Key： VTMIVKMVKZDDHZ-UHFFFAOYSA-N
• SMILES： C1(S(NCC2N(C3=CC=CC(F)=C3)N=NN=2)(=O)=O)=CC=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3,4-dimethoxybenzene-1-sulfonamide

N-{1-(3-Fluorophenyl)-1H-1,2,3,4-Tetrazol-5-ylmethyl}-3,4-Dimethoxybenzene-1-Sulfonamide: A Comprehensive Overview

N-{1-(3-Fluorophenyl)-1H-1,2,3,4-Tetrazol-5-ylmethyl}-3,4-Dimethoxybenzene-1-Sulfonamide is a highly specialized chemical compound with the CAS registry number 921124-61-0. This compound belongs to the class of sulfonamides and features a tetrazole ring system, which is known for its unique chemical properties and potential applications in various fields such as pharmaceuticals and materials science. The presence of the tetrazole ring and the fluorophenyl group introduces interesting electronic and steric effects that make this compound a subject of interest in contemporary research.

The structure of this compound comprises a tetrazole ring attached to a fluorophenyl group via a methylene bridge. The sulfonamide group is connected to a dimethoxybenzene moiety, which adds to the compound's complexity and potential functionality. The dimethoxy substitution on the benzene ring suggests that this compound may exhibit enhanced solubility and stability under certain conditions. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes. Researchers have employed both traditional methods and modern catalytic techniques to achieve high yields and purity levels. The use of transition metal catalysts has been particularly effective in constructing the tetrazole ring and establishing key bonds within the molecule. These synthetic strategies not only enhance the scalability of production but also pave the way for further modifications to explore its potential applications.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various therapeutic areas. For instance, studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, its interaction with specific receptors has been investigated, suggesting its role in modulating cellular signaling processes.

The fluorophenyl group within the molecule contributes significantly to its electronic properties. Fluorine's electronegativity imparts a strong electron-withdrawing effect, which can influence the reactivity and selectivity of the compound in chemical reactions. This feature makes it an attractive candidate for applications in drug design where precise control over electronic interactions is crucial.

Moreover, the dimethoxy substitution on the benzene ring enhances the molecule's stability against oxidative degradation. This characteristic is particularly valuable in pharmaceutical applications where long-term stability is essential for drug efficacy and safety. Recent research has also explored the use of such substituents in improving drug delivery systems by modulating drug release profiles.

The tetrazole ring system is another critical component of this compound's structure. Tetrazoles are known for their ability to act as hydrogen bond donors or acceptors, which can significantly influence molecular interactions within biological systems. This property has led researchers to investigate its potential as a component in peptide-based drugs or as a stabilizing agent in protein formulations.

In conclusion, N-{1-(3-Fluorophenyl)-1H-1,2,3,4-Tetrazol-5-ylmethyl}-3,4-Dimethoxybenzene-1-Sulfonamide represents a fascinating example of modern chemical innovation with diverse potential applications across multiple disciplines. Its unique structural features and promising biological activity underscore its importance as a subject of ongoing research efforts.